Cas no 2248279-50-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate structure
2248279-50-5 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate
CAS No:2248279-50-5
MF:C15H9N3O4
MW:295.249663114548
CID:6331743
PubChem ID:165865952
Update Time:2025-07-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6524920
    • 2248279-50-5
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate
    • Inchi: 1S/C15H9N3O4/c1-8-12(6-9(7-16)17-8)15(21)22-18-13(19)10-4-2-3-5-11(10)14(18)20/h2-6,17H,1H3
    • InChI Key: PPYNYKVIEIQAOR-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C#N)NC=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 295.05930578g/mol
  • Monoisotopic Mass: 295.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 542
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 103Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6524920-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate
2248279-50-5
1g
$0.0 2023-05-26

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate (CAS No: 2248279-50-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate, identified by its CAS number 2248279-50-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and biological activities. The presence of both dioxo and cyano substituents, along with the methyl and carboxylate functionalities, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural motif of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate is reminiscent of several biologically active scaffolds that have been extensively studied for their pharmacological potential. The isoindole core, combined with the pyrrole ring system, provides a scaffold that is conducive to interactions with biological targets such as enzymes and receptors. This structural configuration has been leveraged in the design of molecules with therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. The dioxo group in this compound likely contributes to its ability to engage in hydrogen bonding and other non-covalent interactions with biological targets, while the cyano substituent may enhance its lipophilicity and membrane permeability. These properties are critical for ensuring effective drug delivery and bioavailability.

In the context of current research, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate has been investigated for its potential role in modulating key biological pathways. For instance, studies have suggested that isoindole derivatives can exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the inflammatory response. The carboxylate group may also contribute to the compound's ability to act as a competitive inhibitor of these enzymes by forming stable complexes with their active sites.

The methyl group in the molecule could influence its pharmacokinetic profile by affecting metabolic pathways. Additionally, the electronic properties of the cyano group may play a role in modulating reactivity and interactions with biological targets. These factors collectively contribute to the compound's potential as a lead molecule for further optimization into a drug candidate.

One of the most compelling aspects of this compound is its versatility in serving as a building block for more complex derivatives. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity to target specific diseases or conditions. This flexibility is particularly valuable in drug discovery pipelines where lead optimization is a critical step.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-cyano-2-methyl-1H-pyrrole-3-carboxylate presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions and stereochemistry is paramount to achieving high yields and purity. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, paving the way for rapid discovery and development.

In conclusion, 1,3-dioxo-2,3-dihydro-1H_isoindol_2_yl 5-cyano_2-methyl_1H-pyrrole_3-carboxylate (CAS No: 2248279_50_5) represents a promising area of research with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics that address unmet medical needs.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd